3-benzyl-2-((2-chloro-6-fluorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-benzyl-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C20H16ClFN2OS2/c21-15-7-4-8-16(22)14(15)12-27-20-23-17-9-10-26-18(17)19(25)24(20)11-13-5-2-1-3-6-13/h1-8H,9-12H2
• InChI Key: PMPOYZRSGLVHJN-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)CC3=CC=CC=C3)SCC4=C(C=CC=C4Cl)F
• Molecular Formula: C20H16ClFN2OS2
• Molecular Weight: 418.9 g/mol

Description

3-benzyl-2-((2-chloro-6-fluorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H16ClFN2OS2 and its molecular weight is 418.93. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Applications

A study conducted by Kahveci et al. (2020) focused on the synthesis of new thieno[2,3-d]pyrimidin-4(3H)-one derivatives, revealing significant antibacterial and antifungal activities. These compounds exhibited enhanced antifungal activity against Candida fungus species compared to fluconazole, and certain derivatives showed better antibacterial activity than their counterparts against a range of Gram-positive and Gram-negative bacteria (Kahveci et al., 2020).

Role in HIV-1 Inhibition

Research by Rotili et al. (2014) explored the effects of 6-(2-chloro-6-fluorobenzyl)-2-(alkylthio)pyrimidin-4(3H)-ones on HIV-1 infected cells and in HIV-1 reverse transcriptase assays. This study showed that these compounds possess picomolar activity against wild-type HIV-1 and maintain inhibitory activity against clinically relevant HIV-1 mutants (Rotili et al., 2014).

Central Nervous System Depressant Activity

Another study focused on the synthesis of 2-chloromethyl 3-N-substituted arylthieno (2,3-d)pyrimidin-4-ones and their derivatives, highlighting marked sedative actions. These findings suggest potential applications in developing new sedatives or central nervous system depressants (Manjunath et al., 1997).

Antitumor Activities

Grivsky et al. (1980) described the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, a compound with potent activity against the Walker 256 carcinosarcoma in rats. This study indicates the potential of such compounds in cancer therapy (Grivsky et al., 1980).

Environmental and Biological Sensing

Wang et al. (2012) developed a reaction-based fluorescent probe utilizing a thieno[3,2-d]pyrimidine derivative for the discrimination of thiophenols over aliphatic thiols. This highlights the application of such compounds in sensitive and selective detection techniques important in chemical, biological, and environmental sciences (Wang et al., 2012).